![molecular formula C17H22ClN3O B4395890 N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea](/img/structure/B4395890.png)
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea
Overview
Description
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea, also known as AG490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. AG490 has been found to inhibit the activity of Janus kinases, which play a crucial role in the regulation of immune responses and cell growth.
Mechanism of Action
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea inhibits the activity of Janus kinases by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream signaling molecules and inhibits the activation of various cytokine and growth factor receptors. This compound has been found to inhibit the activity of JAK1, JAK2, and JAK3, which are involved in the signaling pathways of various cytokines and growth factors.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, and suppression of cytokine and chemokine production. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It has also been found to suppress the production of pro-inflammatory cytokines and chemokines in autoimmune and inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea has several advantages and limitations for lab experiments. One of the advantages is its specificity for Janus kinases, which allows for the selective inhibition of specific cytokine and growth factor signaling pathways. However, this compound has also been found to have off-target effects on other kinases, which may affect the interpretation of experimental results. Another limitation is its solubility in aqueous solutions, which may require the use of organic solvents for in vitro experiments.
Future Directions
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea has several potential future directions for research, including its use as a therapeutic agent in cancer and autoimmune diseases. Further studies are needed to determine its efficacy and safety in clinical trials. Additionally, the development of more selective Janus kinase inhibitors may provide a more targeted approach for the treatment of specific diseases. Finally, the use of this compound as a tool for studying cytokine and growth factor signaling pathways may provide insights into the underlying mechanisms of various diseases.
Scientific Research Applications
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-cyclohexylurea has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It has been found to inhibit the activity of Janus kinases, which are involved in the signaling pathways of various cytokines and growth factors. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It has also been found to suppress the production of pro-inflammatory cytokines and chemokines in autoimmune and inflammatory diseases.
Properties
IUPAC Name |
1-[2-(5-chloro-1H-indol-3-yl)ethyl]-3-cyclohexylurea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O/c18-13-6-7-16-15(10-13)12(11-20-16)8-9-19-17(22)21-14-4-2-1-3-5-14/h6-7,10-11,14,20H,1-5,8-9H2,(H2,19,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJSAKMRPLFISLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)NCCC2=CNC3=C2C=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.